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molecular formula C7H12O4 B083289 Diethylene glycol monoacrylate CAS No. 13533-05-6

Diethylene glycol monoacrylate

Cat. No. B083289
CAS RN: 13533-05-6
M. Wt: 160.17 g/mol
InChI Key: RWXMAAYKJDQVTF-UHFFFAOYSA-N
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Patent
US08563624B2

Procedure details

25 g (0.235 mol) of diethylene glycol was dissolved in 150 mL of THF. 18 mL of (0.13 mol) of triethyl amine was added, followed by the dropwise addition of 10.8 g (8 mL, 0.12 mol) of acryloyl chloride. The reaction temperature was kept below 30° C. The reaction was allowed to continue for 2 hours at room temperature. The precipitated triethyl amine hydrochloride was removed by filtration, 100 mg BHT was added and the solvent was removed under reduced pressure. Diethylene glycol monoacrylate was purified on a Prochrom LC80-system, using Kromasil 60A 10 μm spherical silica. Methylene chloride/ethyl acetate 60/40 was used as eluent at a flow rate of 200 mL/min. 10 mg BHT was added before evaporation of the eluent. 9.4 g of diethylene glycol monoacrylate was isolated.
Name
diethylene glycol
Quantity
25 g
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
triethyl amine
Quantity
18 mL
Type
reactant
Reaction Step Two
Name
acryloyl chloride
Quantity
8 mL
Type
reactant
Reaction Step Three
Name
diethylene glycol monoacrylate

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:7])[CH2:2][O:3][CH2:4][CH2:5][OH:6].C(N(CC)CC)C.[C:15](Cl)(=[O:18])[CH:16]=[CH2:17]>C1COCC1>[C:15]([O:7][CH2:1][CH2:2][O:3][CH2:4][CH2:5][OH:6])(=[O:18])[CH:16]=[CH2:17]

Inputs

Step One
Name
diethylene glycol
Quantity
25 g
Type
reactant
Smiles
C(COCCO)O
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
triethyl amine
Quantity
18 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
acryloyl chloride
Quantity
8 mL
Type
reactant
Smiles
C(C=C)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was kept below 30° C
CUSTOM
Type
CUSTOM
Details
The precipitated triethyl amine hydrochloride was removed by filtration, 100 mg BHT
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Diethylene glycol monoacrylate was purified on a Prochrom LC80-system
ADDITION
Type
ADDITION
Details
10 mg BHT was added before evaporation of the eluent

Outcomes

Product
Details
Reaction Time
 2 h
Name
diethylene glycol monoacrylate
Type
product
Smiles
C(C=C)(=O)OCCOCCO
Measurements
Type Value Analysis
AMOUNT: MASS 9.4 g
YIELD: CALCULATEDPERCENTYIELD 48.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.